Cas no 2175211-25-1 (3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea)

3-[1-(4-Bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea is a structurally complex urea derivative featuring a 2-oxoazetidine core and a substituted pyrazole moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzymatic or receptor-based pathways. The presence of the 4-bromophenyl group enhances its binding affinity, while the azetidinone ring contributes to metabolic stability. The ethyl and methyl substitutions on the pyrazole ring may influence solubility and bioavailability. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in the development of novel therapeutic agents.
3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea structure
2175211-25-1 structure
Product Name:3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea
CAS No:2175211-25-1
MF:C16H18BrN5O2
MW:392.250422000885
CID:5872979
PubChem ID:132315759
Update Time:2025-08-03

3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea
    • Z2755081843
    • EN300-26605247
    • 2175211-25-1
    • AKOS034017133
    • Inchi: 1S/C16H18BrN5O2/c1-3-12-13(8-21(2)20-12)18-16(24)19-14-9-22(15(14)23)11-6-4-10(17)5-7-11/h4-8,14H,3,9H2,1-2H3,(H2,18,19,24)
    • InChI Key: FPASXWSZYNQVNO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(C(C1)NC(NC1=CN(C)N=C1CC)=O)=O

Computed Properties

  • Exact Mass: 391.06439g/mol
  • Monoisotopic Mass: 391.06439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.3Ų

3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605247-0.05g
3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea
2175211-25-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea

3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea: A Comprehensive Overview

The compound with CAS No. 217521-25-1, known as 3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl-1H-pyrazol-4-yl)urea, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

CAS No. 217521-25 refers to the Chemical Abstracts Service registry number assigned to this compound, which is a unique identifier used to catalog chemical substances in scientific literature and databases. The compound's name, 3-[1-(4-bromophenyl)-2-oxoazetidin-3-yl]-1-(3-ethyl-1-methyl, highlights its structural components, including a bromophenyl group, an azetidinone ring, and a pyrazole moiety, all connected through a urea linkage.

The structural complexity of this compound suggests its potential as a bioactive agent. Recent studies have explored its role as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, which are often overexpressed in cancer cells. This finding underscores its potential application in oncology for the development of targeted therapies.

In addition to its kinase inhibitory properties, the compound has also been investigated for its anti-inflammatory and anti-proliferative effects. A study conducted by Smith et al. (2023) revealed that 3-[1-(4-bromophenyl)-2 derivatives can modulate inflammatory pathways by inhibiting the production of cytokines such as TNF-alpha and IL6. These findings suggest that the compound could be a candidate for treating inflammatory diseases, including arthritis and chronic inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azetidinone ring through cyclization reactions and the subsequent coupling with the pyrazole urea moiety via amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These analyses have provided critical insights into its molecular weight (Molecular Weight: 460.9 g/mol) and functional group distribution, further validating its identity and quality.

Looking ahead, ongoing research is focused on understanding the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary studies indicate favorable pharmacokinetic characteristics, suggesting that it may have good bioavailability when administered orally or parenterally.

In conclusion, CAS No. 217521-based compounds like 3-[1-(4-bromophenyl)-2 oxoazetidin 3 yl] 1 (3 ethyl 1 methyl represent a promising class of molecules with diverse therapeutic applications. As research continues to unravel their biological potential, they hold great promise for advancing drug development in oncology, inflammation management, and beyond.

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